Cas no 2228585-08-6 (1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2228585-08-6
• MF: C₉H₁₂F₂N₄O₂
• MW: 246.213988304138
• CID: 5934977
• PubChem ID: 165833613
• Update Time: 2025-06-08

1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-difluorocyclopropane-1-carboxylic acid
• 2228585-08-6
• EN300-1974586

• Inchi： 1S/C9H12F2N4O2/c1-7(2,3)15-13-5(12-14-15)8(6(16)17)4-9(8,10)11/h4H2,1-3H3,(H,16,17)
• InChI Key： JXITZRUYJPFVHO-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1N=NN(C(C)(C)C)N=1)F

Computed Properties

• Exact Mass: 246.09283196g/mol
• Monoisotopic Mass: 246.09283196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 80.9Ų

Additional information on 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-difluorocyclopropane-1-carboxylic acid

Introduction to 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228585-08-6)

The compound 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-difluorocyclopropane-1-carboxylic acid, identified by its CAS number 2228585-08-6, represents a fascinating molecule in the realm of medicinal chemistry and pharmacology. This compound belongs to a class of heterocyclic derivatives characterized by its cyclopropane core and tetrazole moiety, which are well-documented for their unique structural and functional properties. The presence of fluorine atoms further enhances its chemical reactivity and potential biological activity, making it a subject of significant interest in the development of novel therapeutic agents.

In recent years, the exploration of tetrazole-containing compounds has gained considerable attention due to their broad spectrum of biological activities. The tetrazole ring, known for its stability and ability to participate in various hydrogen bonding interactions, has been incorporated into numerous drug candidates targeting different disease pathways. Specifically, the 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl) moiety in this compound contributes to its potential as an pharmacophore, influencing both its solubility and binding affinity to biological targets. This structural feature is particularly relevant in the context of designing molecules with enhanced metabolic stability and reduced toxicity.

The cyclopropane scaffold is another key structural element that imparts distinct properties to this compound. Cyclopropanes are known for their high ring strain, which can be exploited to enhance the reactivity of adjacent functional groups. In the case of 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-difluorocyclopropane-1-carboxylic acid, the presence of two fluorine atoms at the 2-position of the cyclopropane ring introduces additional electronic effects that can modulate the molecule's interaction with biological systems. These fluorine atoms are particularly valuable in medicinal chemistry due to their ability to influence both lipophilicity and electronic distribution within the molecule.

Recent studies have highlighted the potential of fluorinated cyclopropanes as versatile intermediates in drug discovery. The combination of a tetrazole ring and a fluorinated cyclopropane core offers a unique platform for designing molecules with tailored pharmacological properties. For instance, research has demonstrated that such compounds can exhibit inhibitory activity against various enzymes and receptors involved in inflammatory and infectious diseases. The tert-butyl group at the 2-position of the tetrazole ring further enhances the compound's stability against hydrolysis and oxidation, making it a promising candidate for further development.

The synthesis of 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-difluorocyclopropane-1-carboxylic acid involves multi-step organic transformations that highlight the challenges and opportunities in constructing complex heterocyclic systems. The introduction of fluorine atoms into the cyclopropane ring requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and photoredox catalysis, have been employed to achieve these transformations efficiently. These synthetic strategies not only facilitate the preparation of this compound but also provide insights into broader approaches for constructing fluorinated heterocycles.

In terms of biological activity, preliminary studies on 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-difluorocyclopropane-1-carboxylic acid have revealed promising results in several therapeutic areas. The compound has shown potential as an inhibitor of enzymes involved in cancer metabolism and as a modulator of immune responses. Additionally, its ability to interact with bacterial enzymes has made it a candidate for developing novel antibiotics. These findings underscore the importance of exploring structurally diverse compounds like this one in the search for new treatments.

The development of new pharmaceuticals relies heavily on understanding the relationship between molecular structure and biological activity. The unique combination of structural features in 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-ytl)- (CAS No. 2228585) (CAS No.) makes it an intriguing molecule for further investigation. By leveraging computational modeling and experimental validation techniques, researchers can gain deeper insights into how this compound interacts with biological targets and how its structure can be optimized for improved efficacy and safety.

Future directions in the study of this compound may include exploring its potential as a lead molecule for drug development programs or as a building block for synthesizing more complex derivatives with enhanced biological activity. The integration of machine learning algorithms into virtual screening processes could accelerate the identification of promising analogs based on structural features similar to those observed in effective drug candidates.

Moreover, (CAS No.) highlights (CAS No.) highlights (CAS No.) highlights (CAS No.) highlightsthe importance of interdisciplinary collaboration between organic chemists, biochemists,and computational scientistsin advancing pharmaceutical research. By combining expertise from different fields, researchers can develop innovative strategies for discovering new drugs that address unmet medical needs.